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Compound of Interest

Compound Name: Rs-029

CAS No.: 110230-95-0

Cat. No.: B1680039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Rs-029, a chemical compound identified as an inhibitor of Na+/K+ ATPase and an activator of

Mg2+ ATPase. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Chemical and Physical Properties of Rs-029
A summary of the known quantitative data for Rs-029 (CAS No. 110230-95-0) is presented

below. This information is crucial for understanding the substance's behavior and potential

hazards.
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Property Value

CAS Number 110230-95-0

Molecular Formula C13H16N6O6

Molecular Weight 352.3 g/mol

Boiling Point 642.6°C at 760 mmHg

Flash Point 342.5°C

Density 1.54 g/cm³

Vapor Pressure 2.08E-16 mmHg at 25°C

Experimental Protocols Cited
The information regarding the function of Rs-029 as a Na+/K+ ATPase inhibitor and a Mg2+

ATPase activator is based on the following study:

Rybczyńska M, et al. The influence of 2-acetoxy-1, 3-di(nitroimidazolyl)propane derivatives

on human red blood cell membrane ATP-ase activity. Pol J Pharmacol Pharm. 1987 Jan-

Feb;39(1):5-10.

Rs-029 Disposal Workflow
The following diagram outlines the procedural flow for the safe disposal of Rs-029 waste.
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Caption: Logical workflow for the safe disposal of Rs-029 laboratory waste.
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Step-by-Step Disposal Procedures for Rs-029
Important Note: A specific Safety Data Sheet (SDS) for Rs-029 with detailed disposal

instructions is not publicly available. Therefore, Rs-029 should be treated as a hazardous

chemical. These procedures are based on general best practices for the disposal of laboratory

chemical waste. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

1. Personal Protective Equipment (PPE):

Before handling Rs-029 waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A laboratory coat.

2. Waste Segregation:

Do not mix Rs-029 waste with general laboratory trash.

Segregate waste streams:

Solid Waste: Collect unused Rs-029 powder, contaminated weigh boats, and

contaminated consumables (e.g., pipette tips, wipes) in a designated, leak-proof container

for solid hazardous waste.

Liquid Waste: Collect solutions containing Rs-029 in a separate, clearly labeled, and

sealed container for liquid hazardous waste. Ensure the container is compatible with the

solvent used.

Sharps Waste: Any sharps (e.g., needles, contaminated glassware) that have come into

contact with Rs-029 must be disposed of in a designated sharps container.

3. Waste Container Labeling:

All waste containers must be clearly labeled as "Hazardous Waste."
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The label must include:

The full chemical name: "Rs-029" and CAS number "110230-95-0".

An approximate concentration and volume/mass of the waste.

The date the waste was first added to the container.

The primary hazard associated with the waste (if known, otherwise label as "Caution:

Chemical of Unknown Toxicity").

4. Storage:

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area within the laboratory.

This area should be away from drains and sources of ignition.

Use secondary containment (e.g., a chemical-resistant tray or bin) to prevent the spread of

material in case of a leak.

5. Disposal:

Do not dispose of Rs-029 down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste pickup requests.

6. Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact with

Rs-029 using an appropriate solvent and cleaning procedure.

Dispose of all cleaning materials as hazardous solid waste.
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By following these procedures, researchers and laboratory personnel can ensure the safe and

compliant disposal of Rs-029, minimizing risks to themselves, their colleagues, and the

environment.

To cite this document: BenchChem. [Proper Disposal Procedures for Rs-029]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680039/docs#proper-disposal-procedures-for-rs-
029]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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